6β-Hydroxy Prednisolone
6β-Hydroxy Prednisolone
Brand Name:
Vulcanchem
CAS No.:
16355-29-6
VCID:
VC0133424
InChI:
InChI=1S/C21H28O6/c1-19-5-3-11(23)7-14(19)15(24)8-12-13-4-6-21(27,17(26)10-22)20(13,2)9-16(25)18(12)19/h3,5,7,12-13,15-16,18,22,24-25,27H,4,6,8-10H2,1-2H3/t12-,13-,15+,16-,18+,19-,20-,21-/m0/s1
SMILES:
CC12CC(C3C(C1CCC2(C(=O)CO)O)CC(C4=CC(=O)C=CC34C)O)O
Molecular Formula:
C21H28O6
Molecular Weight:
376.4 g/mol
6β-Hydroxy Prednisolone
CAS No.: 16355-29-6
Reference Standards
VCID: VC0133424
Molecular Formula: C21H28O6
Molecular Weight: 376.4 g/mol
| CAS No. | 16355-29-6 |
|---|---|
| Product Name | 6β-Hydroxy Prednisolone |
| Molecular Formula | C21H28O6 |
| Molecular Weight | 376.4 g/mol |
| IUPAC Name | (6R,8S,9S,10R,11S,13S,14S,17R)-6,11,17-trihydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-one |
| Standard InChI | InChI=1S/C21H28O6/c1-19-5-3-11(23)7-14(19)15(24)8-12-13-4-6-21(27,17(26)10-22)20(13,2)9-16(25)18(12)19/h3,5,7,12-13,15-16,18,22,24-25,27H,4,6,8-10H2,1-2H3/t12-,13-,15+,16-,18+,19-,20-,21-/m0/s1 |
| Standard InChIKey | LJGWPGVRXUUNAG-UJXAPRPESA-N |
| Isomeric SMILES | C[C@]12C[C@@H]([C@H]3[C@H]([C@@H]1CC[C@@]2(C(=O)CO)O)C[C@H](C4=CC(=O)C=C[C@]34C)O)O |
| SMILES | CC12CC(C3C(C1CCC2(C(=O)CO)O)CC(C4=CC(=O)C=CC34C)O)O |
| Canonical SMILES | CC12CC(C3C(C1CCC2(C(=O)CO)O)CC(C4=CC(=O)C=CC34C)O)O |
| Synonyms | (6β,11β)-6,11,17,21-Tetrahydroxypregna-1,4-diene-3,20-dione; |
| PubChem Compound | 14726612 |
| Last Modified | Nov 11 2021 |
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